Cas no 866020-85-1 (BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-)

BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)- structure
866020-85-1 structure
Product Name:BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-
CAS No:866020-85-1
MF:C11H25N3OS
MW:247.400701284409
CID:3400058
PubChem ID:61148645
Update Time:2025-04-21

BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-
    • (2S)-2-Amino-N-[2-(diethylamino)ethyl]-4-(methylthio)butanamide
    • DTXSID401175729
    • 866020-85-1
    • Inchi: 1S/C11H25N3OS/c1-4-14(5-2)8-7-13-11(15)10(12)6-9-16-3/h10H,4-9,12H2,1-3H3,(H,13,15)/t10-/m0/s1
    • InChI Key: PYKVKJVBHBXXSD-JTQLQIEISA-N
    • SMILES: S(C)CC[C@@H](C(NCCN(CC)CC)=O)N

Computed Properties

  • Exact Mass: 247.17183360Da
  • Monoisotopic Mass: 247.17183360Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 83.7Ų
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